4-benzoyl-N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C25H22FN3O2S.ClH/c1-28(2)14-15-29(25-27-21-13-12-20(26)16-22(21)32-25)24(31)19-10-8-18(9-11-19)23(30)17-6-4-3-5-7-17;/h3-13,16H,14-15H2,1-2H3;1H
• InChI Key: ZIKLHTKKIPQRTF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4.Cl
• Molecular Formula: C25H23ClFN3O2S
• Molecular Weight: 484.0 g/mol
• CAS No.: 1216687-44-3

Description

4-benzoyl-N-(2-(dimethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C25H23ClFN3O2S and its molecular weight is 483.99. The purity is usually 95%.
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Scientific Research Applications

GPIIb/IIIa Integrin Antagonists

Research has developed potent and orally active fibrinogen receptor antagonists, characterized by their ability to inhibit platelet aggregation. These compounds, which share structural motifs related to benzamides and thiazole derivatives, have shown promise in antithrombotic treatment, particularly in the acute phase, indicating their potential for the development of new cardiovascular drugs (Hayashi et al., 1998).

Antimicrobial Activity

Fluorobenzamides containing thiazole and thiazolidine have been synthesized and demonstrated promising antimicrobial activity against a range of bacteria and fungi. The presence of a fluorine atom in these compounds was crucial for enhancing their antimicrobial properties, suggesting a role in the development of new antibiotics (Desai et al., 2013).

Anti-inflammatory Drugs

Compounds derived from 2-aminothiazole and benzamide have shown anti-inflammatory activity, with particular emphasis on their application as nonsteroidal anti-inflammatory drugs (NSAIDs). These findings open up possibilities for the design of new anti-inflammatory agents with improved efficacy and reduced side effects (Lynch et al., 2006).

Corrosion Inhibition

Benzothiazole derivatives have been investigated for their corrosion inhibiting effects on steel in acidic solutions, demonstrating their utility in protecting industrial materials. The studies have provided insights into the mechanisms of action and the potential application of these compounds in corrosion prevention technologies (Hu et al., 2016).

Fluorescent Sensors

Benzothiazole and benzimidazole conjugated Schiff bases have been synthesized and shown to be effective fluorescent sensors for metal ions like Al3+ and Zn2+. These compounds exhibit significant solvatochromic behavior and aggregation-induced emission, highlighting their potential in the development of novel optical materials and sensors (Suman et al., 2019).